2-[4-(Bromomethyl)phenyl]acetonitrile

• IUPAC Name: 2-[4-(bromomethyl)phenyl]acetonitrile
• InChI: InChI=1S/C9H8BrN/c10-7-9-3-1-8(2-4-9)5-6-11/h1-4H,5,7H2
• InChI Key: ZXWFTUPJHKAEHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC#N)CBr
• Molecular Formula: C9H8BrN
• Molecular Weight: 210.07 g/mol
• CAS RN: 7371-94-0

Description

2-[4-(Bromomethyl)phenyl]acetonitrile is a chemical compound with the CAS Number: 7371-94-0. It has a molecular weight of 210.07. It is typically in powder form.

Molecular Structure Analysis

The IUPAC name for this compound is [4-(bromomethyl)phenyl]acetonitrile. The InChI code for this compound is 1S/C9H8BrN/c10-7-9-3-1-8(2-4-9)5-6-11/h1-4H,5,7H2.

Physical And Chemical Properties Analysis

2-[4-(Bromomethyl)phenyl]acetonitrile has a melting point of 63-66°C. It is a powder at room temperature.

Scientific Research Applications

Chemical Synthesis

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Production of 5-Phenyl-1,3,4-oxadiazoles

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Biological Research

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Agriculture

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Materials Science

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Electronics

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Safety and Hazards

The compound has several hazard statements including H302, H312, H314, H332, H335. Precautionary statements include P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P403+P233, P405, P501. The signal word for this compound is “Danger” and it has GHS05, GHS07 pictograms.

Synthesis routes and methods I

Procedure details

9.79 g (50.93 mmol) of 3-nitrophthalimide are dissolved in 450 ml of DMF, and 10.56 g (76.39 mmol) of potassium carbonate are added. The suspension is treated with ultrasound for 10 min. 10.7 g (50.93 mmol) of 2-[4-(bromomethyl)phenyl]acetonitrile (obtained by reaction of 2-(4-methylphenyl)acetonitrile with N-bromosuccinimide (NBS) and azobisisobutyronitrile (AIBN) in carbon tetrachloride, cf. E. Laurent, B. Marquet, R. Tardivel; Tetrahedron; 47; 24; 1991; pp. 3969-3980) are then added, and the reaction mixture is stirred at room temperature for 20 h. The suspension is then poured into a mixture of 300 ml of 2 N hydrochloric acid and 3 l of water. The crystals formed are filtered off with suction, washed with water and dried under reduced pressure. This gives 12 g (73% of theory) of the desired compound. Rf (SiO2, CH2Cl2/EtOH=100/1)=0.55, MS=322.2 (M+H+).

Synthesis routes and methods II

Procedure details

0.86 mL (9 mmol) of phosphorus tribromide are added dropwise to a solution of 2.6 g (17.66 mmol) of (4-hydroxymethyl-phenyl)-acetonitrile in 25 mL MTBE at 0° C. After the reaction has ended the reaction mixture is combined with water at RT, the organic phase is separated off and these are extracted successively with sodium hydrogen carbonate solution and water. The organic phase is dried over magnesium sulphate and the solvent is distilled off using the rotary evaporator.